![molecular formula C4H6N2O B3056463 2-Cyanopropanamide CAS No. 71565-78-1](/img/structure/B3056463.png)
2-Cyanopropanamide
Overview
Description
Synthesis Analysis
2-Cyanopropanamide is produced primarily through the reaction of malonic acid with ammonia, followed by a dehydration reaction. Recent advances in the chemistry of cyanamides have diversified their application in synthetic chemistry .Molecular Structure Analysis
The molecular weight of this compound is 98.10 g/mol . The InChI representation of the molecule isInChI=1S/C4H6N2O/c1-3(2-5)4(6)7/h3H,1H3,(H2,6,7)
. The Canonical SMILES representation is CC(C#N)C(=O)N
. Chemical Reactions Analysis
The application of alkyl and aryl substituted cyanamides in synthetic chemistry has diversified multi-fold in recent years . They are used in cycloaddition chemistry, aminocyanation reactions, as well as electrophilic cyanide-transfer agents and their unique radical and coordination chemistry .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 98.10 g/mol, a hydrogen bond donor count of 1, a hydrogen bond acceptor count of 2, and a rotatable bond count of 1 . The exact mass is 98.048012819 g/mol . The topological polar surface area is 66.9 Ų .Scientific Research Applications
Radical-Mediated Degradation of Pharmaceuticals : 2-Cyanopropanamide derivatives, such as N-(1-cyano-1-methylethyl)-2-methylpropanamide, have been used in studying radical-mediated degradation of pharmaceutical compounds. These derivatives are formed during the decomposition of azo compounds like 2,2'-azobis(2-methylpropanenitrile) (AIBN) and can be detected using liquid chromatography/mass spectrometry. This aids in confirming the activity of AIBN and monitoring the kinetic formation of free radical species in pharmaceutical studies (Wells-Knecht & Dunn, 2019).
Synthesis of Novel Compounds : Research has been conducted on the synthesis of new compounds using derivatives of this compound. For example, the synthesis of 2-amino-3-cyanopyridine derivatives, using enaminones as key precursors under solvent-free conditions, has been explored. These compounds have shown antimicrobial potency against a range of microorganisms, including Gram-positive and Gram-negative bacteria and yeasts (Kibou et al., 2022).
Anticancer Research : this compound derivatives have been evaluated as anticancer agents. For instance, imexon, a compound produced by cyclization of 2-cyanoaziridine-1-carboxamide, has shown potential in clinical trials against tumors, particularly in cell cultures of multiple myeloma (Remers & Dorr, 2012).
Herbicidal Applications : The synthesis of 2-cyano-3-(2-chlorothiazol-5-yl)methylaminoacrylates has been studied for herbicidal activities. These compounds have shown good efficacy as herbicidal inhibitors of PSII electron transport (Wang et al., 2004).
Corrosion Inhibition : Acrylamide derivatives of this compound, such as 2-cyano-N-(4-hydroxyphenyl)-3-(4-methoxyphenyl)acrylamide, have been investigated for their corrosion inhibition properties on metals like copper in acidic solutions. These studies involve a combination of chemical and electrochemical methods (Abu-Rayyan et al., 2022).
Properties
IUPAC Name |
2-cyanopropanamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6N2O/c1-3(2-5)4(6)7/h3H,1H3,(H2,6,7) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DASYJICSSLWYAG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C#N)C(=O)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H6N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70282876 | |
Record name | 2-cyanopropanamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70282876 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
98.10 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
71565-78-1 | |
Record name | NSC28580 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=28580 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-cyanopropanamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70282876 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.